1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)-2-methylcyclopropan-1-amine
• InChI: InChI=1S/C14H21N/c1-10-9-14(10,15)12-7-5-11(6-8-12)13(2,3)4/h5-8,10H,9,15H2,1-4H3
• InChI Key: JPBYZNBGFHFPMT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1(C2=CC=C(C=C2)C(C)(C)C)N

Description

1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine (CAS: 1909294-65-0) is a cyclopropane-containing amine derivative with a tert-butylphenyl substituent. Its molecular formula is C₁₃H₁₉N, and it is commonly used as a synthetic intermediate in pharmaceutical and chemical research . The compound exists as a racemic mixture (rac-(1R,2R)) in its hydrochloride salt form, which requires strict handling protocols, including protective equipment and controlled storage conditions (-20°C for long-term stability) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine typically involves the cyclopropanation of a suitable precursor. One common method is the reaction of 4-tert-butylbenzyl chloride with methylcyclopropane in the presence of a strong base such as sodium hydride. The reaction is carried out under an inert atmosphere, typically at low temperatures to prevent side reactions.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: 1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: Electrophilic aromatic substitution reactions can occur on the phenyl ring, with reagents like bromine or nitric acid, leading to halogenated or nitrated derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Bromine in carbon tetrachloride for halogenation; nitric acid for nitration.

Major Products Formed:

Oxidation: Ketones, carboxylic acids.

Reduction: Amines, alcohols.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the synthesis of drugs.

Industry: Utilized in the development of new materials, such as polymers and resins, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physical Properties

The table below compares key structural and physical properties of 1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine with analogs:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	CAS Number/Identifier	Notable Features
1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine	C₁₃H₁₉N	177.29	tert-butyl, methyl cyclopropane	1909294-65-0	Rigid cyclopropane; enhanced lipophilicity
1-(4-tert-Butylphenyl)cyclopropan-1-amine	C₁₃H₁₉N	177.29	tert-butyl, cyclopropane	CID 43378547	Lacks methyl group; reduced steric hindrance
1-(4-tert-Butylphenyl)-2,2,2-trifluoroethan-1-amine	C₁₂H₁₆F₃N	231.26	tert-butyl, trifluoroethyl	CID 43198115	Electron-withdrawing CF₃ group; higher polarity
1-(4-Ethylphenyl)-2-methylpropan-1-amine	C₁₂H₁₉N	177.29	ethyl, methylpropyl	853724-04-6	Linear chain; lower steric bulk
3-(4-tert-Butylphenyl)propan-1-amine	C₁₃H₂₁N	191.31	tert-butyl, propyl chain	N/A	Flexible backbone; increased hydrophobicity

Key Observations:

Cyclopropane vs. Linear Chains: The cyclopropane ring in the target compound and CID 43378547 introduces conformational rigidity, which may improve target binding compared to linear analogs like 1-(4-Ethylphenyl)-2-methylpropan-1-amine .

Substituent Effects :

• The tert-butyl group (present in all except the ethylphenyl analog) enhances lipophilicity, favoring membrane permeability in drug design .
• The trifluoroethyl group in CID 43198115 increases polarity and metabolic stability due to fluorine’s electronegativity, contrasting with the hydrophobic methylcyclopropane in the target compound .

Physicochemical Properties :

• The hydrochloride salt form of the target compound (1909294-65-0) requires stringent storage conditions (-20°C), unlike neutral analogs like CID 43378547, which may have simpler handling requirements .
• The ethylphenyl analog (853724-04-6) is a liquid at room temperature, whereas cyclopropane-containing analogs are likely solids due to higher rigidity .

Biological Activity

1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine is a chiral compound characterized by its unique cyclopropane structure, which includes a tert-butylphenyl group and a methyl group. This configuration not only influences its chemical properties but also its biological activity. The compound has garnered interest in medicinal chemistry due to its potential therapeutic applications.

• Molecular Formula : C13H17N
• Molecular Weight : 203.32 g/mol
• Stereochemistry : (1S,2S) configuration

The presence of the tert-butyl group imparts distinctive steric and electronic properties that influence the compound's interactions with biological targets, such as enzymes and receptors. This can lead to modulation of various biological pathways, making it a candidate for further pharmacological exploration.

Research indicates that 1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine may interact with specific enzymes and receptors, potentially altering their activity. The amine functionality allows it to form hydrogen bonds and engage in electrostatic interactions with biological macromolecules, which can significantly affect their function.

Biological Activities

The compound has shown potential in various biological assays:

Table 1: Comparative Biological Activity of Related Compounds

Compound Name	Biological Activity	Reference
(1R,2R)-1-(4-Methylphenyl)-2-methylcyclopropan-1-amine	Moderate cytotoxicity against MCF-7
(1R,2R)-1-(4-Ethylphenyl)-2-methylcyclopropan-1-amine	Lower cytotoxicity; less sterically hindered
(1R,2R)-1-(4-Isopropylphenyl)-2-methylcyclopropan-1-amine	Variable activity; depends on steric effects

Case Studies and Applications

In a study examining the interaction mechanisms of cyclopropane derivatives, researchers found that 1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine could bind effectively to certain molecular targets. This binding affinity was linked to its structural features, suggesting potential applications in drug design aimed at modulating specific biological pathways.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine, and what critical parameters influence cyclopropanation efficiency?

• Methodological Answer : The synthesis typically involves cyclopropanation of a tert-butylphenyl precursor (e.g., 4-tert-butylbenzyl chloride) with methylcyclopropylamine under basic conditions. Key parameters include solvent choice (e.g., dichloromethane or toluene), base selection (e.g., NaOH or K₂CO₃), and reaction temperature (controlled between 0–25°C). Cyclopropanation efficiency depends on precursor reactivity and steric hindrance from the tert-butyl group. Post-synthesis purification via column chromatography is recommended .

Q. How can researchers characterize the stereochemical configuration of the cyclopropane ring in this compound?

• Methodological Answer : X-ray crystallography is the gold standard for determining absolute stereochemistry. For dynamic analysis, nuclear Overhauser effect spectroscopy (NOESY) can identify spatial proximities of protons on the cyclopropane ring. Vibrational circular dichroism (VCD) spectroscopy combined with density functional theory (DFT) calculations provides complementary stereochemical insights .

Q. What analytical techniques are most effective for distinguishing this compound from structurally similar amines in reaction mixtures?

• Methodological Answer : High-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC-HRMS) resolves mass differences in complex mixtures. Nuclear magnetic resonance (NMR) analysis, particularly ¹³C NMR, distinguishes substitution patterns on the cyclopropane ring. Gas chromatography (GC) with chiral columns can separate enantiomers if present .

Advanced Research Questions

Q. How can statistical experimental design (DoE) optimize reaction conditions for synthesizing derivatives of 1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine?

• Methodological Answer : Use factorial design to screen variables (e.g., temperature, solvent polarity, catalyst loading). Response surface methodology (RSM) identifies optimal conditions for yield and purity. For example, a Central Composite Design (CCD) can model non-linear relationships between reaction time and enantioselectivity in asymmetric syntheses .

Q. What computational strategies predict the reactivity of novel derivatives in nucleophilic substitution reactions?

• Methodological Answer : DFT calculations (e.g., B3LYP/6-31G*) model transition states and activation energies for substitution reactions. Molecular docking studies predict binding affinities to biological targets (e.g., monoamine transporters). Machine learning models trained on existing cyclopropane amine datasets can prioritize derivatives for synthesis .

Q. How should researchers resolve contradictions in reported receptor binding data across studies?

• Methodological Answer : Validate assay conditions by standardizing buffer pH, temperature, and receptor preparation methods. Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to measure binding kinetics directly. Cross-validate findings with radioligand displacement assays and in silico docking .

Q. What experimental approaches validate in silico predictions of metabolic stability for this compound?

• Methodological Answer : Conduct in vitro microsomal stability assays (e.g., human liver microsomes) with LC-MS/MS quantification. Isotopic labeling (e.g., ¹⁴C) tracks metabolite formation. For in vivo validation, use pharmacokinetic studies in rodent models, correlating half-life (t₁/₂) with computational predictions of cytochrome P450 interactions .

Methodological Considerations

Q. What stability considerations are critical for long-term storage of 1-(4-tert-Butylphenyl)-2-methylcyclopropan-1-amine?

• Methodological Answer : Store under inert atmosphere (argon or nitrogen) at –20°C to prevent oxidation of the amine group. Use thermogravimetric analysis (TGA) to assess thermal degradation thresholds. Accelerated aging studies (40°C/75% RH) identify degradation products via LC-MS .

Q. How can researchers address discrepancies between predicted and observed NMR spectra for novel derivatives?

• Methodological Answer : Reconcile discrepancies by re-evaluating solvent effects (e.g., DMSO vs. CDCl₃) and tautomeric equilibria. Use 2D NMR techniques (COSY, HSQC) to assign ambiguous peaks. Compare experimental spectra with simulated data from computational tools like ACD/Labs or MestReNova .